Cas no 569688-67-1 (5-Chloro-2-methoxy-4-methylaniline)

• Product Name: 5-Chloro-2-methoxy-4-methylaniline
• CAS No: 569688-67-1
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD14537235
• CID: 1037049
• PubChem ID: 22997628
• Update Time: 2025-05-23

5-Chloro-2-methoxy-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-4-methylaniline
• 5-Chloro-2-methoxy-4-methyl-phenylamine
• SCHEMBL5438387
• Z1255436605
• DTXSID50629462
• 4-chloro-5-methyl-2-aminoanisole
• MFCD14537235
• KXEKUVPQDXOCBG-UHFFFAOYSA-N
• CS-0453675
• AKOS016009040
• AS-37370
• DB-358858
• EN300-215073
• 569688-67-1

• MDL： MFCD14537235
• Inchi： 1S/C8H10ClNO/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4H,10H2,1-2H3
• InChI Key： KXEKUVPQDXOCBG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)OC)N

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.82040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Chloro-2-methoxy-4-methylaniline

Introduction to 5-Chloro-2-methoxy-4-methylaniline (CAS No. 569688-67-1)

5-Chloro-2-methoxy-4-methylaniline, with the CAS number 569688-67-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro, methoxy, and methyl substituent on an aniline backbone. These functional groups confer specific properties that make 5-Chloro-2-methoxy-4-methylaniline a valuable intermediate in various synthetic pathways and a potential candidate for drug development.

The molecular formula of 5-Chloro-2-methoxy-4-methylaniline is C₉H₁₁ClNO, and its molecular weight is approximately 180.64 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 75 to 77°C, making it relatively stable under standard laboratory conditions.

In the realm of chemical synthesis, 5-Chloro-2-methoxy-4-methylaniline serves as a key building block for the preparation of more complex molecules. The presence of the methoxy and methyl groups enhances its reactivity and selectivity in various reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent studies have explored its utility in the synthesis of advanced materials and functional polymers, where its unique electronic properties contribute to improved performance.

In pharmaceutical research, 5-Chloro-2-methoxy-4-methylaniline has shown promise as a lead compound for the development of novel therapeutic agents. Its aniline core is known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug design. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. Preliminary studies have demonstrated that derivatives of 5-Chloro-2-methoxy-4-methylaniline exhibit potent inhibitory activity against these targets, suggesting their potential use in treating conditions such as cancer and inflammatory diseases.

The safety profile of 5-Chloro-2-methoxy-4-methylaniline has also been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) and ventilation systems should be used when handling this compound.

In addition to its applications in chemical synthesis and pharmaceutical research, 5-Chloro-2-methoxy-4-methylaniline has found utility in other areas such as dye chemistry and analytical chemistry. Its unique spectral properties make it suitable for use as a chromophore in various dyes and pigments. In analytical chemistry, it can serve as a standard or reference material for chromatographic methods due to its well-defined chemical structure and stability.

The environmental impact of 5-Chloro-2-methoxy-4-methylaniline has also been studied to ensure its sustainable use. Research indicates that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, responsible disposal practices should be followed to minimize any potential environmental impact.

In conclusion, 5-Chloro-2-methoxy-4-methylaniline (CAS No. 569688-67-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, dye chemistry, and analytical chemistry. Its unique chemical structure and properties make it a valuable intermediate and lead compound for the development of advanced materials and therapeutic agents. Ongoing research continues to uncover new applications and optimize its use across various industries.